Cas no 944906-58-5 (ethyl imidazo[1,2-a]pyrimidine-6-carboxylate)

• Product Name: ethyl imidazo[1,2-a]pyrimidine-6-carboxylate
• CAS No: 944906-58-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD10697394
• CID: 1984334
• PubChem ID: 54595986
• Update Time: 2025-07-19

ethyl imidazo[1,2-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl imidazo[1,2-a]pyrimidine-6-carboxylate
• LogP
• METHYL 6-TERT-BUTYL-4-(TRIFLUOROMETHYL)FURO[2,3-B]PYRIDINE-2-CARBOXYLATE
• Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate (ACI)
• ethyl imidazo[1,2-a]pyrimidine-6-carboxylate
• EN300-94410
• AB59497
• CS-15871
• CS-0061594
• 944906-58-5
• MFCD10697394
• SY195000
• SCHEMBL24997449
• AKOS006305563
• ETHYLIMIDAZO[1,2-A]PYRIMIDINE-6-CARBOXYLATE
• Z1198277488

• MDL： MFCD10697394
• Inchi： 1S/C9H9N3O2/c1-2-14-8(13)7-5-11-9-10-3-4-12(9)6-7/h3-6H,2H2,1H3
• InChI Key： QAWMOVNRHMJIGH-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2C(=NC=C2)N=C1)OCC

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on ethyl imidazo[1,2-a]pyrimidine-6-carboxylate

Introduction to Ethyl Imidazo[1,2-a]pyrimidine-6-carboxylate (CAS No. 944906-58-5)

Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate, a compound with the chemical formula C₉H₈N₂O₂ and CAS number 944906-58-5, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyrimidine class, a structural motif known for its diverse biological activities and potential therapeutic applications.

The< strong>Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate molecule features a fused ring system consisting of an imidazole ring connected to a pyrimidine ring. This unique structural arrangement contributes to its remarkable chemical and biological properties. The presence of an ester group at the 6-position of the pyrimidine ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in imidazopyrimidine derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that these compounds exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The< strong>Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate is no exception and has been investigated for its potential role in modulating biological pathways associated with these diseases.

One of the most compelling aspects of< strong>Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate is its ability to interact with multiple targets within cellular systems. Research has highlighted its interaction with enzymes and receptors involved in signal transduction pathways, making it a promising candidate for drug discovery. For instance, studies have demonstrated its binding affinity to certain kinases and transcription factors, which are critical regulators of cell growth and differentiation.

The synthesis of< strong>Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations to introduce the ester group. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structural and functional properties of< strong>Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches are complemented by experimental validations, which include spectroscopic techniques such as NMR and mass spectrometry to confirm the molecular structure.

The pharmacological potential of< strong>Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate has been further explored through preclinical studies. These investigations have revealed its ability to inhibit the proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, it has shown promise in treating inflammatory diseases by modulating cytokine production and reducing oxidative stress.

In conclusion, Ethyl imidazo[1,2-a]pyrimidine-6-carboxylate (CAS No. 944906-58-5) is a structurally unique and biologically active compound with significant therapeutic potential. Its synthesis, characterized by intricate organic transformations, underscores the importance of advanced synthetic methodologies in pharmaceutical research. The compound's interactions with cellular targets and its demonstrated efficacy in preclinical studies highlight its value as a lead molecule for drug development. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the quest for novel therapeutic agents.